Cas no 956783-07-6 (1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

1-Benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a pyrazole-based aldehyde compound with potential applications in organic synthesis and pharmaceutical research. Its structure features a benzyl group at the 1-position and a 4-methylphenyl substituent at the 3-position of the pyrazole ring, with a formyl group at the 4-position, making it a versatile intermediate for further functionalization. The compound's well-defined aromatic and heterocyclic framework enhances its utility in the development of biologically active molecules, such as inhibitors or ligands. Its stability and reactivity under controlled conditions make it suitable for use in multi-step synthetic pathways. The product is typically characterized by high purity and consistent performance in research applications.
1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde structure
956783-07-6 structure
Product Name:1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:956783-07-6
MF:C18H16N2O
MW:276.332444190979
CID:3058997
PubChem ID:2063316
Update Time:2025-10-11

1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
    • AKOS000308611
    • CS-0223954
    • CHEMBL1323360
    • GNB78307
    • SMR000253528
    • HMS2515O12
    • G19055
    • HMS3375M09
    • 1-benzyl-3-(4-methylphenyl)pyrazole-4-carbaldehyde
    • MLS000335774
    • AB00560901-02
    • EN300-11718
    • Z57980687
    • 899-717-7
    • 956783-07-6
    • SCHEMBL21834056
    • Inchi: 1S/C18H16N2O/c1-14-7-9-16(10-8-14)18-17(13-21)12-20(19-18)11-15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3
    • InChI Key: DXDSVGUXUANIKU-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC2C=CC=CC=2)N=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 276.126263138Da
  • Monoisotopic Mass: 276.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 478.3±45.0 °C at 760 mmHg
  • Flash Point: 243.1±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-07
TRC
B537918-100mg
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$ 95.00 2022-06-07
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$ 320.00 2022-06-07
Chemenu
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$340 2024-07-18
Enamine
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$64.0 2023-04-29
Enamine
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Enamine
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Enamine
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Enamine
EN300-11718-1.0g
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Enamine
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